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Introduction

AZD5718 is a potent and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP), a
key protein in the biosynthesis of leukotrienes.[1] Leukotrienes, such as Leukotriene B4 (LTB4),
are pro-inflammatory lipid mediators implicated in various inflammatory diseases. By inhibiting
FLAP, AZD5718 effectively suppresses the production of LTB4.[1][2] Measuring the extent to
which AZD5718 engages its target, FLAP, in a physiological environment is crucial for
understanding its pharmacokinetic and pharmacodynamic (PK/PD) relationship and for
determining effective dosing in clinical settings.

This document provides detailed application notes and protocols for measuring AZD5718
target engagement in human whole blood. The primary method described is an ex vivo
stimulation assay that quantifies the inhibition of LTB4 production following treatment with
AZD5718.

Signaling Pathway of AZD5718 Action
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AZD5718 targets the 5-lipoxygenase pathway, a critical cascade in the generation of
inflammatory leukotrienes from arachidonic acid. The pathway begins with the release of
arachidonic acid from the cell membrane, which is then presented to 5-lipoxygenase (5-LO) by
FLAP. This interaction is essential for the subsequent conversion of arachidonic acid to
Leukotriene A4 (LTA4), the precursor to all leukotrienes. AZD5718 directly inhibits FLAP,

thereby preventing the formation of LTA4 and, consequently, the downstream production of
LTB4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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